Cas no 100333-42-4 (2,1,3-Benzothiadiazole-2-SIV-5-methanamine,N,N'-(dithiodi-2,1-ethanediyl)bis- (9CI))

• Product Name: 2,1,3-Benzothiadiazole-2-SIV-5-methanamine,N,N'-(dithiodi-2,1-ethanediyl)bis- (9CI)
• CAS No: 100333-42-4
• MF: C₁₈H₂₀N₆S₄
• MW: 448.65159702301
• CID: 187799
• PubChem ID: 3063271
• Update Time: 2025-04-19

2,1,3-Benzothiadiazole-2-SIV-5-methanamine,N,N'-(dithiodi-2,1-ethanediyl)bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzothiadiazole-2-SIV-5-methanamine,N,N'-(dithiodi-2,1-ethanediyl)bis- (9CI)
• N-(8λ⁴-thia-7,9-diazabicyclo[4.3.0]nona-1(6),2,4,7,8-pentaen-4-ylmethyl)-2-[2-(8λ⁴-thia-7,9-diazabicyclo[4.3.0]nona-1(6),2,4,7,8-pentaen-4-ylmethylamino)ethyldisulfanyl]ethanamin
• N,N'-(Dithiobisethylene)bis(2,1,3-benzothiadiazole-SIV-5-methanamine)
• 2,1,3-Benzothia(S(sup IV))diazole-5-methylamine, N,N'-dithiobis(ethylene)bis-
• 5,5'-(5,6-dithia-2,9-diaza-decane-1,10-diyl)-bis-benzo[1,2,5]thiadiazole
• AC1MI5CS
• BRN 0585697
• LS-40484
• N,N'-bis-benzo[1,2,5]thiadiazol-5-ylmethyl-3,4-dithia-hexane-1,6-diamine
• N,N'-Dithiobis(ethylene)bis(2,1,3-benzothia(S(sup IV))diazole-5-methylamine)
• 100333-42-4
• DTXSID70143175

• Inchi： 1S/C18H20N6S4/c1-3-15-17(23-27-21-15)9-13(1)11-19-5-7-25-26-8-6-20-12-14-2-4-16-18(10-14)24-28-22-16/h1-4,9-10,19-20H,5-8,11-12H2
• InChI Key： FRVHICFKYKRCJF-UHFFFAOYSA-N
• SMILES： S(CCNCC1C=CC2C(C=1)=NSN=2)SCCNCC1C=CC2C(C=1)=NSN=2

Computed Properties

• Exact Mass: 448.0636
• Monoisotopic Mass: 448.06322936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 11
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 183Ų

Experimental Properties

• PSA: 73.5